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Compound of Interest |

Compound Name: Desacetyl Triflusal-13C6
Cat. No.: B15558158
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical
characteristics of Desacetyl Triflusal-13CB6, its application in bioanalytical assays, and the
pharmacological context of its unlabeled analogue. Desacetyl Triflusal, also known as 2-
hydroxy-4-(trifluoromethyl)benzoic acid (HTB), is the primary active metabolite of the
antiplatelet agent Triflusal. The stable isotope-labeled (SIL) version, Desacetyl Triflusal-13C6,
is a critical tool for pharmacokinetic and metabolic studies, serving as an ideal internal standard
for mass spectrometry-based quantification.

Core Physical and Chemical Characteristics

Desacetyl Triflusal-13C6 is synthetically derived from Desacetyl Triflusal by incorporating six
Carbon-13 (3C) isotopes into the benzene ring. This labeling provides a distinct mass shift (+6
Da) from the endogenous metabolite, enabling precise differentiation and quantification in
complex biological matrices, without altering its chemical properties.

Quantitative Data Summary
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The key physical and chemical properties of Desacetyl Triflusal-13C6 are summarized below.
Properties such as melting point and solubility are based on its unlabeled counterpart, as
isotopic labeling has a negligible effect on these physical characteristics.

Property Value Reference
2-Hydroxy-4-

Chemical Name (trifluoromethyl)benzoic Acid- [11[2]
13C6

a,a,0-Trifluoro-2,4-cresotic
Synonyms ] [11[3112]
Acid-13C6, HTB-13C6

CAS Number 1246817-12-8 [11[31[4]
Molecular Formula C213CeHsF303 [11[31[4]
Molecular Weight 212.07 g/mol [1][3][4]
Appearance Beige Solid [2]

) Isotopic: 299% atom 13C;
Purity _ (2]
Chemical: 298% (HPLC)

N 2-8°C in a refrigerator,
Storage Conditions ) [3]
protected from light

Solubility (unlabeled) Soluble in DMSO, Methanol N/A

Melting Point (unlabeled) 114-117°C

Application in Bioanalytical Methods

The primary application of Desacetyl Triflusal-13C6 is as an internal standard (IS) for the
quantification of Desacetyl Triflusal (HTB) and its parent drug, Triflusal, in biological samples
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable
isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it
effectively corrects for variability in sample preparation and potential matrix effects during
ionization.[5][6][7]
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Experimental Protocol: Quantification of Desacetyl
Triflusal in Human Plasma

This section outlines a representative LC-MS/MS protocol for the determination of Desacetyl
Triflusal (HTB) in human plasma, employing Desacetyl Triflusal-13C6 as the internal
standard.

2.1.1 Sample Preparation: Protein Precipitation
e Thaw human plasma samples and quality controls (QCs) at room temperature.

e To a 100 L aliguot of plasma in a microcentrifuge tube, add 10 pL of Desacetyl Triflusal-
13C6 working solution (e.g., 1 pg/mL in methanol) to serve as the internal standard (IS).

e Vortex mix for 10 seconds.
e Add 300 pL of ice-cold acetonitrile to precipitate plasma proteins.
» Vortex vigorously for 1 minute.

o Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated
proteins.

o Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
2.1.2 Liquid Chromatography (LC) Conditions

e LC System: Agilent 1290 Infinity Il or equivalent

e Column: ZORBAX Eclipse Plus C18 (e.g., 2.1 x 50 mm, 1.8 pum)

» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: Acetonitrile

e Gradient: 35% B to 85% B over 3 minutes, hold for 1 minute, then return to initial conditions
and equilibrate.
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Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 2 pL

2.1.3 Mass Spectrometry (MS/MS) Conditions

MS System: Agilent 6495 Triple Quadrupole or equivalent
¢ lonization Source: Electrospray lonization (ESI), Negative Mode
o MRM Transitions (Example):
o Desacetyl Triflusal (HTB): Q1: 205.0 -> Q3: 161.0
o Desacetyl Triflusal-13C6 (IS): Q1: 211.0 -> Q3: 167.0
o Gas Temperature: 300°C
e Gas Flow: 10 L/min
e Nebulizer Pressure: 35 psi

o Capillary Voltage: 3500 V

Workflow Diagram

The following diagram illustrates the bioanalytical workflow for quantifying Desacetyl Triflusal
using its 13Ce-labeled internal standard.
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Bioanalytical workflow for Desacetyl Triflusal quantification.
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Mechanism of Action of Parent Compound

Desacetyl Triflusal (HTB) is the active metabolite of Triflusal and is responsible for its
antiplatelet effects.[8][9] Triflusal itself is a non-steroidal anti-inflammatory drug (NSAID)
structurally related to salicylates. Its mechanism involves multiple pathways that ultimately
reduce platelet aggregation and thrombus formation.

The primary mechanism is the irreversible inhibition of the cyclooxygenase-1 (COX-1) enzyme
in platelets. This action blocks the conversion of arachidonic acid into prostaglandin H2, a
precursor for thromboxane A2 (TXA2). TXA2 is a potent vasoconstrictor and a powerful
promoter of platelet activation and aggregation. By inhibiting TXA2 synthesis, Desacetyl
Triflusal effectively reduces the propensity for blood clot formation.

Furthermore, both Triflusal and HTB have been shown to inhibit phosphodiesterase (PDE),
which leads to an increase in intracellular cyclic AMP (CAMP) levels.[9] Elevated cAMP inhibits
platelet activation, providing a secondary antiplatelet effect. This dual mechanism differentiates
it from other agents like aspirin.

Signaling Pathway Diagram
The diagram below outlines the antiplatelet mechanism of action for Triflusal and its active
metabolite, Desacetyl Triflusal (HTB).
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Antiplatelet signaling pathway of Triflusal and its metabolite.

Conclusion
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Desacetyl Triflusal-13C6 is an indispensable tool for modern drug development and clinical
research involving Triflusal. Its physical and chemical properties are nearly identical to its
unlabeled analogue, making it the ideal internal standard for LC-MS/MS assays. The detailed
protocol and workflows provided herein offer a robust framework for its implementation in high-
throughput bioanalytical laboratories, ensuring accurate and precise quantification of Triflusal's
active metabolite in pharmacokinetic and toxicokinetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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